![molecular formula C8H14O4 B133906 trans-2-Isopropyl-5-carboxy-1,3-dioxane CAS No. 116193-72-7](/img/structure/B133906.png)
trans-2-Isopropyl-5-carboxy-1,3-dioxane
Description
Trans-2-Isopropyl-5-carboxy-1,3-dioxane, also known as trans-ICD, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and agriculture.
Scientific Research Applications
Conformational Behavior and Metal Ion Interaction
The study of 5-carboxy-1,3-dioxanes, including variants similar to trans-2-isopropyl-5-carboxy-1,3-dioxane, reveals their conformational behavior in the presence of various metal ions and inorganic salts. These compounds serve as model frameworks for understanding the interaction between oxygen-containing receptors and metal ions, such as Li(+), Na(+), K(+), Ag(+), Mg(2+), Ca(2+), Ba(2+), and Zn(2+). The research highlights how these interactions can stabilize different conformers of the molecule, which is crucial for molecular recognition and physiological processes (Vázquez-Hernández et al., 2004).
Surface Activity and Hydrolysis
The synthesis and analysis of diastereomeric sodium carboxylates derived from 1,3-dioxane, including compounds analogous to this compound, demonstrate their applications as chemodegradable anionic surfactants. These studies provide insight into how the length of the hydrophobic substituent and the configuration of the polar sodium carboxylate group affect the surface properties and hydrolysis rates of these compounds. The research offers valuable information for designing surfactants with specific degradation patterns and surface activities (Piasecki & Ruchala, 2000).
Selective Hydrolysis and Chemical Processes
Investigations into the conformational preferences and selective hydrolysis of esters derived from 2,5-multisubstituted 1,3-dioxane-2-carboxylic acid shed light on the molecular basis for the preference of the carbomethoxy group for the axial conformation due to the anomeric effect. This preference plays a significant role in the selective hydrolysis of the trans isomers, providing insights into the underlying chemical processes that could influence the design of molecules with specific reactivity and stability profiles (Harabe et al., 2009).
Synthesis and Application in Drug Intermediates
The synthesis of this compound and its relevance in the production of drug intermediates, such as iobitridol, underscores the compound's utility in pharmaceutical research. The detailed synthesis route from diethyl malonate through a series of reactions highlights the compound's significance in creating contrast agents for medical imaging. This research points to the broader applicability of this compound derivatives in synthesizing complex molecules for healthcare applications (Bai Zheng-wu, 2008).
properties
IUPAC Name |
2-propan-2-yl-1,3-dioxane-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-5(2)8-11-3-6(4-12-8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMFNZWIXHJCMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1OCC(CO1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70921955, DTXSID301214940 | |
Record name | 2-(Propan-2-yl)-1,3-dioxane-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70921955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | trans-2-(1-Methylethyl)-1,3-dioxane-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301214940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116193-72-7, 42031-28-7 | |
Record name | 2-(1-Methylethyl)-1,3-dioxane-5-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=116193-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | A mixture of: trans-2-(1-Methylethyl)-1,3-dioxane-5-carboxylic acid; cis-2-(1-Methylethyl)-1,3-dioxane-5-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0116193727 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(Propan-2-yl)-1,3-dioxane-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70921955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | trans-2-(1-Methylethyl)-1,3-dioxane-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301214940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | A mixture of: trans-2-(1-methylethyl)-1,3-dioxane-5-carboxylic acid; cis-2-(1-methylethyl)-1,3-dioxane-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.700 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | trans-2-isopropyl-5-carboxy-1,3-dioxane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.104.034 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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